molecular formula C9H12N2O2 B1659653 ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate CAS No. 66751-25-5

ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate

Cat. No.: B1659653
CAS No.: 66751-25-5
M. Wt: 180.2 g/mol
InChI Key: XKLWQLVGHXGWBU-FPLPWBNLSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl (2Z)-cyano(pyrrolidin-2-ylidene)acetate is a chemical compound with the molecular formula C8H13NO2 It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl (2Z)-cyano(pyrrolidin-2-ylidene)acetate can be synthesized via a 1,3-dipolar cycloaddition reaction. This involves the reaction of hydrogen-bond-assisted azomethine ylides with β-bromo-β-nitrostyrenes. The azomethine ylides are generated from 2-(benzylamino)-2-(1,3-dioxo-1,

Properties

CAS No.

66751-25-5

Molecular Formula

C9H12N2O2

Molecular Weight

180.2 g/mol

IUPAC Name

ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate

InChI

InChI=1S/C9H12N2O2/c1-2-13-9(12)7(6-10)8-4-3-5-11-8/h11H,2-5H2,1H3/b8-7-

InChI Key

XKLWQLVGHXGWBU-FPLPWBNLSA-N

SMILES

CCOC(=O)C(=C1CCCN1)C#N

Isomeric SMILES

CCOC(=O)/C(=C\1/CCCN1)/C#N

Canonical SMILES

CCOC(=O)C(=C1CCCN1)C#N

Key on ui other cas no.

66751-25-5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.